Cas no 2229551-84-0 (2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid
• CAS No: 2229551-84-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6219525
• PubChem ID: 165694809
• Update Time: 2025-05-28

2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid
• EN300-1771128
• 2,2-dimethyl-3-[2-(pyrrolidin-1-yl)ethyl]cyclopropane-1-carboxylic acid
• 2229551-84-0

• Inchi： 1S/C12H21NO2/c1-12(2)9(10(12)11(14)15)5-8-13-6-3-4-7-13/h9-10H,3-8H2,1-2H3,(H,14,15)
• InChI Key： JHBJEJXINANZGA-UHFFFAOYSA-N
• SMILES： OC(C1C(CCN2CCCC2)C1(C)C)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,2-dimethyl-3-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-dimethyl-3-(2-(pyrrolidin-1-yl)ethyl)cyclopropane-1-carboxylic acid (CAS No. 2229551-84-0)

2,2-dimethyl-3-(2-(pyrrolidin-1-yl)ethyl)cyclopropane-1-carboxylic acid (CAS No. 2229551-84-0) is a cyclopropane derivative with a unique structural framework that combines a carboxylic acid functional group with a pyrrolidine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both cyclopropane and pyrrolidine rings in its structure contributes to its stereochemical complexity, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their role in modulating biological activity. Researchers are particularly intrigued by the 2,2-dimethyl-3-(2-(pyrrolidin-1-yl)ethyl)cyclopropane-1-carboxylic acid scaffold due to its potential to enhance pharmacokinetic properties, such as metabolic stability and membrane permeability. This aligns with the growing trend in medicinal chemistry to explore small-molecule modulators for targeted therapies, a topic frequently searched in scientific databases and AI-driven platforms.

The synthesis of CAS No. 2229551-84-0 typically involves multi-step organic reactions, including cyclopropanation and amine alkylation. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the industry's push for greener and more efficient methodologies. These approaches resonate with current user queries about sustainable chemical synthesis and process intensification, highlighting the compound's relevance in modern research.

Analytical characterization of 2,2-dimethyl-3-(2-(pyrrolidin-1-yl)ethyl)cyclopropane-1-carboxylic acid employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a critical aspect for regulatory compliance in pharmaceutical development. The compound's chirality further necessitates enantioselective analysis, a hot topic in forums discussing stereochemistry challenges in drug design.

Beyond pharmaceuticals, CAS No. 2229551-84-0 has potential applications in crop protection formulations, where cyclopropane derivatives are known to exhibit herbicidal or insecticidal activity. This connects with agricultural researchers searching for novel bioactive molecules to address food security challenges. Its structural motifs also inspire investigations into functional materials, such as liquid crystals or polymers, expanding its utility across disciplines.

Ongoing studies focus on derivatizing 2,2-dimethyl-3-(2-(pyrrolidin-1-yl)ethyl)cyclopropane-1-carboxylic acid to explore structure-activity relationships (SAR). Computational tools like molecular docking and QSAR modeling are frequently employed to predict its interactions with biological targets, reflecting the integration of AI in chemical research—a trending search term among chemists. Such efforts aim to unlock its full potential in designing next-generation therapeutics.

In summary, 2,2-dimethyl-3-(2-(pyrrolidin-1-yl)ethyl)cyclopropane-1-carboxylic acid (CAS No. 2229551-84-0) represents a compelling case study in interdisciplinary chemistry. Its multifaceted applications, from drug discovery to sustainable agriculture, position it as a compound of enduring scientific value, while its structural elegance continues to inspire innovation in synthetic and analytical methodologies.